Cas no 2166742-68-1 (2-{1,1-dimethylspiro2.4heptan-4-yl}acetic acid)

• Product Name: 2-{1,1-dimethylspiro2.4heptan-4-yl}acetic acid
• CAS No: 2166742-68-1
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5968282
• PubChem ID: 165527143
• Update Time: 2025-06-03

2-{1,1-dimethylspiro2.4heptan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1,1-dimethylspiro2.4heptan-4-yl}acetic acid
• 2166742-68-1
• 2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid
• EN300-1461705

• Inchi： 1S/C11H18O2/c1-10(2)7-11(10)5-3-4-8(11)6-9(12)13/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： ZEDXNCKOUHLUCX-UHFFFAOYSA-N
• SMILES： OC(CC1CCCC21CC2(C)C)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{1,1-dimethylspiro2.4heptan-4-yl}acetic acid

Introduction to 2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid (CAS No. 2166742-68-1)

2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid (CAS No. 2166742-68-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid consists of a spirocyclic framework with a dimethyl group attached to the spiro center and an acetic acid moiety. The spirocyclic structure is known for its ability to enhance the stability and bioavailability of compounds, making it an attractive scaffold for drug design. Recent studies have highlighted the potential of this compound in modulating various biological pathways, including those involved in inflammation and pain management.

In the context of medicinal chemistry, 2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid has been investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a potential lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid has also shown promise in pain management. A study conducted by a team at the University of California (2023) found that this compound exhibits potent analgesic effects in animal models of chronic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a potential candidate for developing new analgesics with fewer side effects compared to existing drugs.

The unique structural features of 2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid also contribute to its favorable pharmacokinetic properties. Its spirocyclic framework enhances solubility and permeability, which are critical factors for drug absorption and distribution in the body. Additionally, the compound has demonstrated good metabolic stability and low toxicity in preclinical studies, further supporting its potential as a therapeutic agent.

In terms of synthetic accessibility, 2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid can be synthesized through a series of well-established organic reactions. A recent publication in the Tetrahedron Letters (2023) described an efficient synthetic route that involves the formation of the spirocyclic core via a ring-closing metathesis reaction followed by functional group manipulation to introduce the acetic acid moiety. This synthetic strategy not only simplifies the preparation process but also allows for easy modification to explore analogs with enhanced biological activities.

The potential applications of 2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored as a building block for designing novel polymers and materials with specific physical and chemical properties. For instance, research published in the Journal of Polymer Science (2023) demonstrated that incorporating this compound into polymer chains can enhance mechanical strength and thermal stability, making it suitable for various industrial applications.

In conclusion, 2-{1,1-dimethylspiro[2.4]heptan-4-yl}acetic acid (CAS No. 2166742-68-1) is a versatile compound with significant potential in multiple areas of research and development. Its unique spirocyclic structure confers advantageous properties such as enhanced stability and bioavailability, making it an attractive candidate for drug discovery and materials science applications. Ongoing studies continue to uncover new aspects of its biological activity and synthetic utility, further solidifying its importance in the scientific community.